Cas no 61402-41-3 (1,2,4-Triazolo[3,4-c][1,2,4]triazin-5(1H)-one, 6-methyl-)

• Product Name: 1,2,4-Triazolo[3,4-c][1,2,4]triazin-5(1H)-one, 6-methyl-
• CAS No: 61402-41-3
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 480756
• PubChem ID: 591915
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-c][1,2,4]triazin-5(1H)-one, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-c][1,2,4]triazin-5(1H)-one, 6-methyl-
• 6-methyl-1H-[1,2,4]triazolo[3,4-c][1,2,4]triazin-5-one
• 6-Methyl[1,2,4]triazolo[3,4-c][1,2,4]triazin-5(8H)-one #
• LSUZJWMYUMGJNQ-UHFFFAOYSA-N
• DTXSID80343740
• 4000-87-7
• 61402-41-3
• DTXSID501232285
• 6-Methyl-1,2,4-triazolo[3,4-c][1,2,4]triazin-5-ol
• 6-Methyl-5-oxo-5,8-dihydro-(1,2,4)-triazolo[3,4-c](1,2,4)-triazine

• Inchi： 1S/C5H5N5O/c1-3-4(11)10-2-6-8-5(10)9-7-3/h2H,1H3,(H,8,9)
• InChI Key： LSUZJWMYUMGJNQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NN=C2NN=CN21

Computed Properties

• Exact Mass: 151.04955
• Monoisotopic Mass: 151.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.42